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CAS No.: 5129-35-1
Cat. No.: B1266646
Get Quote
. J

This guide provides a detailed examination of the spectral characteristics of propyl pivalate
(propyl 2,2-dimethylpropanoate), a common ester in organic chemistry. Designed for
researchers, scientists, and professionals in drug development, this document moves beyond a
simple data summary. It delves into the principles behind the spectral data, offering insights into
experimental design, data acquisition, and rigorous interpretation of Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Introduction to Propyl Pivalate

Propyl pivalate (CsH1602) is the ester formed from pivalic acid and propanol.[1][2] Its structure
features a sterically hindered tert-butyl group adjacent to the carbonyl, which significantly
influences its chemical reactivity and spectral properties. Understanding its spectral signature is
fundamental for its identification, purity assessment, and structural elucidation in various
chemical processes.

o |[UPAC Name: propyl 2,2-dimethylpropanoate[1]

e CAS Number: 5129-35-1[1]
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e Molecular Formula: CsH1602[1]
e Molecular Weight: 144.21 g/mol [1]

The following sections provide a comprehensive analysis of the key spectroscopic techniques
used to characterize this molecule.
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Caption: Molecular structure of Propyl Pivalate.

Methodologies for Spectral Acquisition

The reliability of spectral data is contingent upon rigorous and well-defined acquisition
protocols. The following methodologies represent standard, validated procedures for the
analysis of a liquid sample such as propyl pivalate.

Experimental Protocol: Nuclear Magnetic Resonance
(NMR) Spectroscopy

» Sample Preparation: Dissolve approximately 10-20 mg of propyl pivalate in 0.6-0.7 mL of a
deuterated solvent (e.g., chloroform-d, CDCIs). The choice of solvent is critical; CDCls is
standard for non-polar to moderately polar compounds and its residual proton signal (6 =
7.26 ppm) and carbon signals (& = 77.16 ppm) are well-documented.[3]
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 Internal Standard: Add a small amount of tetramethylsilane (TMS) to the sample. TMS
serves as the internal reference for both *H and 13C NMR, with its signal defined as 0.00

ppm.[3]

 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 300 MHz or higher) for optimal
resolution and sensitivity.

e 1H NMR Acquisition:
o Acquire the spectrum at room temperature.
o Set a spectral width of approximately 12 ppm.
o Employ a pulse angle of 30-45 degrees with a relaxation delay of 1-2 seconds.
o Accumulate 8-16 scans to achieve a good signal-to-noise ratio.
e 13C NMR Acquisition:

o Acquire the spectrum using a proton-decoupled pulse sequence to ensure each unique
carbon appears as a singlet.

o Set a spectral width of approximately 220 ppm.

o Use a pulse angle of 45 degrees with a relaxation delay of 2-5 seconds. A longer delay is
often necessary for quaternary carbons.

o Accumulate several hundred to a few thousand scans due to the low natural abundance of
the 13C isotope.

Experimental Protocol: Fourier-Transform Infrared (FT-
IR) Spectroscopy

o Sample Preparation: For a neat liquid sample, place a single drop of propyl pivalate
between two polished sodium chloride (NaCl) or potassium bromide (KBr) salt plates. Gently
press the plates together to form a thin liquid film.
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Background Spectrum: Acquire a background spectrum of the empty salt plates. This is
crucial to subtract any absorbance from the atmosphere (e.g., COz2, H20) and the plates
themselves.

Sample Spectrum: Place the prepared sample in the spectrometer's sample holder and
acquire the spectrum.

Data Acquisition: Scan the mid-infrared range (4000 cm~1! to 400 cm~1). Co-add 16-32 scans
to improve the signal-to-noise ratio. The final spectrum should be displayed in terms of
transmittance or absorbance.

Experimental Protocol: Electron lonization Mass
Spectrometry (EI-MS)

Sample Introduction: Introduce a minute quantity of propyl pivalate into the mass
spectrometer, typically via Gas Chromatography (GC-MS) for separation and purification or
via direct injection.

lonization: Bombard the gaseous molecules with a high-energy electron beam (standardly 70
eV). This energy is sufficient to ionize the molecule by ejecting an electron, forming the
molecular ion (M*e), and inducing fragmentation.

Mass Analysis: Accelerate the resulting positively charged ions and separate them based on
their mass-to-charge ratio (m/z) using a mass analyzer (e.g., a quadrupole).

Detection: Detect the ions and plot their relative abundance against their m/z value to
generate the mass spectrum.

Predicted 'H NMR Spectral Analysis (500 MHz,
CDCIs)

While a published experimental spectrum was not available in the consulted databases, a

predicted *H NMR spectrum can be reliably inferred from the molecular structure and

established chemical shift principles. The structure of propyl pivalate suggests four distinct

proton environments.
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Structure

Label

Fragment

Predicted
Shift (3,
ppm)

Multiplicity

Integration

Rationale

a -C(CHs)s

~1.20

Singlet (s)

9H

Protons on
the tert-butyl
group are
equivalent
and have no
adjacent
protons,
resulting in a
sharp singlet.
They are in a
shielded,
aliphatic

environment.

b -O-CHz2-

~4.00

Triplet (t)

2H

Methylene
protons
attached to
the ester
oxygen are
deshielded.
They are split
into a triplet
by the two
adjacent
protons on
the B-carbon
(n+1=2+1=
3).

c -CH2-CHz2-
CHs

~1.65

Sextet (sext)

2H

Methylene
protons on
the B-carbon
are split by
both the o-
CHz2 (2
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protons) and
y-CHs (3
protons)
groups,
resulting in a
complex
multiplet,
predicted to
be a sextet
(n+1=5+1=
6).

Terminal
methyl
protons are in
a highly
shielded
environment.
) They are split
d -CHs ~0.95 Triplet () 3H ] ]
into a triplet
by the two
adjacent
protons on
the B-carbon
(n+1=2+1=
3).

Predicted **C NMR Spectral Analysis (125 MHz,
CDCIs)

Similarly, the proton-decoupled 3C NMR spectrum is predicted to show six unique carbon
signals, as the three methyl carbons of the tert-butyl group are equivalent.
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Label

Structure Fragment

Predicted Shift (5,
ppm)

Rationale

-C=0

The carbonyl carbon
of an ester is highly

~178.5 deshielded and
appears at a very low
field.

-O-CHz-

The a-carbon
attached to the
electronegative
~ 64.5 _
oxygen atom is
significantly

deshielded.

-C(CHs)s

The quaternary
carbon of the tert-butyl
~38.7 group is deshielded by

the adjacent carbonyl

group.

-C(CHs)s

The three equivalent
methyl carbons of the

~27.2 tert-butyl group are in
a typical shielded,

aliphatic region.

-CH2-CH2-CHs

The B-carbon of the
ropyl chain is a
~22.0 propy _ _
standard aliphatic

methylene carbon.

-CHs

The terminal y-carbon
of the propyl group is

~10.5 the most shielded
carbon, appearing at
the highest field.

© 2026 BenchChem. All rights reserved.

7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Infrared (IR) Spectral Analysis

The IR spectrum provides definitive evidence for the presence of key functional groups. For
propyl pivalate, the most characteristic absorptions are associated with the ester group.

Wavenumber ) ) . .

Intensity Vibration Type Functional Group
(cm™)
~ 2970-2870 Strong C-H Stretch Alkyl (sp3 C-H)
~ 1735 Very Strong C=0 Stretch Ester Carbonyl
~1280-1150 Strong C-O Stretch Ester Linkage

The most prominent peak in the spectrum will be the intense carbonyl (C=0) stretch around
1735 cm~1. This, coupled with the strong C-O stretching band, provides a clear and reliable
signature for the ester functional group. The fingerprint region (below 1500 cm~1) will contain a
complex pattern of C-C and C-H bending vibrations unique to the molecule.

Mass Spectrometry (MS) Analysis

Electron lonization Mass Spectrometry (EI-MS) provides information about the molecular
weight and structural fragments of the analyte.

e Molecular lon (M*e): The molecular ion peak is expected at an m/z of 144, corresponding to
the molecular weight of propyl pivalate (CsH1602). This peak may be of low abundance due
to the facile fragmentation of the ester.

e Major Fragmentation Pathways: The fragmentation of propyl pivalate is dominated by
cleavages around the ester group.
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Caption: Key fragmentation pathways of Propyl Pivalate in EI-MS.

» Formation of the Pivaloyl Cation (m/z 85): The most characteristic fragmentation is the alpha-
cleavage of the C-O bond, leading to the loss of a propoxy radical (*OCH2CH2CHs) and the
formation of the highly stable pivaloyl cation, [ (CH3)sCCO ]*. This fragment is typically the
base peak (most abundant ion) in the spectrum.

o Formation of the tert-Butyl Cation (m/z 57): The pivaloyl cation (m/z 85) can subsequently
lose a molecule of carbon monoxide (CO) to form the very stable tert-butyl cation, [ (CH3)sC
]*. This results in another prominent peak at m/z 57.
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» McLafferty Rearrangement (m/z 42): A characteristic rearrangement for esters with a
sufficiently long alkyl chain, this involves the transfer of a gamma-hydrogen from the propyl
group to the carbonyl oxygen, followed by cleavage. This produces a neutral molecule of
pivalic acid and a radical cation of propene at m/z 42.

Conclusion

The combination of NMR, IR, and MS provides a complete and unambiguous characterization
of propyl pivalate. IR spectroscopy confirms the presence of the ester functional group, while
mass spectrometry elucidates the molecular weight and key structural components like the
pivaloyl and propyl moieties through predictable fragmentation. Although experimental NMR
data was not directly sourced, robust predictions based on established chemical principles
outline the expected *H and 13C spectra, providing a powerful template for experimental
verification. This multi-faceted spectroscopic approach exemplifies a rigorous, self-validating
system for structural elucidation in modern chemical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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